Cas no 66372-99-4 (Pentanoic acid, 2,2-dimethyl-4-oxo-, methyl ester)

• Product Name: Pentanoic acid, 2,2-dimethyl-4-oxo-, methyl ester
• CAS No: 66372-99-4
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD12963732
• CID: 396403
• PubChem ID: 11105632
• Update Time: 2025-06-26

Pentanoic acid, 2,2-dimethyl-4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2,2-dimethyl-4-oxo-, methyl ester
• 2,2-DIMETHYL-4-OXOPENTANOIC ACID METHYL ESTER
• methyl 2,2-dimethyl-4-oxopentanoate
• AC9822
• SY247635
• EN300-7222619
• Methyl2,2-dimethyl-4-oxopentanoate
• FT-0768567
• LHQVAKJKSNADQG-UHFFFAOYSA-N
• MFCD12963732
• DTXSID20455316
• 66372-99-4
• SCHEMBL9736050

• MDL： MFCD12963732
• Inchi： 1S/C8H14O3/c1-6(9)5-8(2,3)7(10)11-4/h5H2,1-4H3
• InChI Key： LHQVAKJKSNADQG-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(C)CC(C)=O)=O

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Additional information on Pentanoic acid, 2,2-dimethyl-4-oxo-, methyl ester

Pentanoic acid, 2,2-dimethyl-4-oxo-, methyl ester (CAS No. 66372-99-4): A Comprehensive Overview

Pentanoic acid, 2,2-dimethyl-4-oxo-, methyl ester (CAS No. 66372-99-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 2,2-Dimethyl-4-oxopentanoic acid methyl ester, is characterized by its unique structural features and diverse applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Properties

Pentanoic acid, 2,2-dimethyl-4-oxo-, methyl ester is a derivative of pentanoic acid with a molecular formula of C₁₀H₁₆O₃. The compound features a five-carbon backbone with a methyl ester group at the carboxylic acid position and a ketone group at the fourth carbon. The presence of the dimethyl substituents at the second carbon adds to its structural complexity and influences its chemical behavior. The molecular weight of this compound is approximately 184.23 g/mol.

The physical properties of Pentanoic acid, 2,2-dimethyl-4-oxo-, methyl ester include a melting point of around 55°C and a boiling point of approximately 180°C under standard atmospheric conditions. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol and acetone. These properties make it suitable for various chemical reactions and processes.

Synthesis Methods

The synthesis of Pentanoic acid, 2,2-dimethyl-4-oxo-, methyl ester can be achieved through several routes. One common method involves the condensation of 2,2-dimethylbutanal with methanol in the presence of an acid catalyst. This reaction proceeds via an aldol condensation mechanism followed by dehydration to form the desired ketone ester. Another approach involves the Claisen condensation of ethyl acetoacetate with methyl acetate, followed by subsequent transformations to introduce the required functional groups.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for this compound. For instance, researchers have explored the use of biocatalysts such as lipases to catalyze the esterification reaction, reducing the need for harsh chemicals and improving overall process efficiency.

Biological Activities

Pentanoic acid, 2,2-dimethyl-4-oxo-, methyl ester has been studied for its potential biological activities in various contexts. One area of interest is its role as a precursor in the synthesis of bioactive compounds. For example, it can be used to prepare derivatives that exhibit anti-inflammatory and anti-cancer properties. Studies have shown that certain derivatives of this compound can inhibit the activity of specific enzymes involved in inflammatory pathways.

In addition to its potential therapeutic applications, Pentanoic acid, 2,2-dimethyl-4-oxo-, methyl ester has been investigated for its effects on cellular metabolism. Research has indicated that this compound can modulate key metabolic pathways in cells, potentially offering new insights into metabolic disorders such as diabetes and obesity.

Pharmaceutical Applications

The pharmaceutical industry has shown significant interest in Pentanoic acid, 2,2-dimethyl-4-oxo-, methyl ester due to its potential as an intermediate in drug development. One notable application is in the synthesis of prodrugs designed to improve drug delivery and efficacy. Prodrugs are inactive compounds that are converted into active drugs within the body through metabolic processes. The unique structure of Pentanoic acid, 2,2-dimethyl-4-oxo-, methyl ester makes it an attractive candidate for prodrug design due to its ability to enhance solubility and stability.

Clinical trials involving compounds derived from Pentanoic acid, 2,2-dimethyl-4-oxo-, methyl ester have shown promising results in treating various conditions. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited potent anti-cancer activity against several types of cancer cells without significant toxicity to normal cells.

Safety Considerations and Handling

While Pentanoic acid, 2,2-dimethyl-4-oxo-, methyl ester is generally considered safe for laboratory use when proper precautions are taken, it is important to handle this compound with care. Users should wear appropriate personal protective equipment (PPE) such as gloves and goggles when handling this material to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials.

In conclusion, Pentanoic acid, 2,2-dimethyl-4-oxo-, methyl ester (CAS No. 66372-99-4) is a multifaceted organic compound with a wide range of applications in chemistry and pharmaceuticals. Its unique chemical structure and biological activities make it a valuable component in various research and industrial processes. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions for healthcare challenges.